Cas no 13957-31-8 (4-Thiouridine)

• Product Name: 4-Thiouridine
• CAS No: 13957-31-8
• MF: C₉H₁₂N₂O₅S
• MW: 260.266981124878
• MDL: MFCD00006538
• CID: 185454
• PubChem ID: 24900212
• Update Time: 2025-11-27

4-Thiouridine Chemical and Physical Properties

Names and Identifiers

• Uridine,4-thio-
• 4-Thiouridine
• THIOURIDINE, 4-(RG)
• 4-SH-Ur
• 4-Thio-D-uridine
• 4-Thio-uridin
• 4-thio-uridine
• thiouridine
• THIOURIDINE,4
• Uridine,4-thio
• NSC 518132
• Uridine, 4-thio-
• 1-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-4-thioxo-3,4-dihydropyrimidin-2(1H)-one
• ZLOIGESWDJYCTF-XVFCMESISA-N
• 1-beta-D-ribofuranosyl-4-thiouracil
• 1-(beta-D-ribofuranosyl)-4-thioxo-3,4-dihydropyrimidin-2(1H)-one
• S4U
• Thiouridine (VAN)
• 4-thioribothymidine
• AK306910
• 1-
• EX-A3667
• Q20890501
• CS-W012509
• 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-4-sulfanylidene-1,2,3,4-tetrahydropyrimidin-2-one
• PD018419
• UNII-U9TYQ2R33J
• 4-Thiouridine, >=98%
• AKOS027320382
• 13957-31-8
• EINECS 237-735-3
• MFCD00006538
• A51147
• NSC-518132
• CHEBI:20480
• 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-4-thioxo-pyrimidin-2-one
• U9TYQ2R33J
• SCHEMBL34577
• 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-4-sulfanylidenepyrimidin-2-one
• A855708
• DTXSID30930508
• AS-56720
• HY-W011793
• SMR000127414
• MLSMR
• MLS000517297
• 4 Thiouridine
• Uridine, 4-thio-(8CI)
• 1-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl)-4-sulfanylidenepyrimidin-2-one
• Uridine, 4-thio-(8CI)(9CI)
• 1-[(2R,3S,4R,5S)-3,4-Dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-4-sulphanyl-1,2-dihydropyrimidin-2-one
• thiouridines
• pyrimidin-2(1H)-one, 3,4-dihydro-1-(beta-D-ribofuranosyl)-4-thioxo-
• CHEBI:26978
• 1-((2R,3S,4R,5S)-3,4-Dihydroxy-5-(hydroxymethyl)oxolan-2-yl)-4-sulphanyl-1,2-dihydropyrimidin-2-one

• MDL： MFCD00006538
• Inchi： 1S/C9H12N2O5S/c12-3-4-6(13)7(14)8(16-4)11-2-1-5(17)10-9(11)15/h1-2,4,6-8,12-14H,3H2,(H,10,15,17)/t4-,6-,7-,8-/m1/s1
• InChI Key： ZLOIGESWDJYCTF-XVFCMESISA-N
• SMILES： S=C1C=CN(C(N1)=O)[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O

Computed Properties

• Exact Mass: 260.04700
• Monoisotopic Mass: 260.04669266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -1.4
• Topological Polar Surface Area: 134

Experimental Properties

• Color/Form: Pale yellow crystals
• Density: 1.72±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 139-140 ºC (ethanol )
• Solubility: Slightly soluble (3.4 g/l) (25 º C),
• Water Partition Coefficient: Soluble in water (20 mg/ml), and methanol (10 mg/ml).
• PSA: 139.80000
• LogP: -1.48260
• Solubility: Not determined

4-Thiouridine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters